Cas no 1334953-71-7 (5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde)

• Product Name: 5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde
• CAS No: 1334953-71-7
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• MDL: MFCD31630114
• CID: 2153146
• Update Time: 2025-05-20

5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde
• 5-(4-Hydroxy-6-quinazolinyl)furan-2-carbaldehyde
• BHLAFAUALUGNSA-UHFFFAOYSA-N
• SY028897
• 5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde

• MDL： MFCD31630114
• Inchi： 1S/C13H8N2O3/c16-6-9-2-4-12(18-9)8-1-3-11-10(5-8)13(17)15-7-14-11/h1-7H,(H,14,15,17)
• InChI Key： BHLAFAUALUGNSA-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1=CC=C2C(C(NC=N2)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 382
• Topological Polar Surface Area: 71.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde

Research Brief on 5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde (CAS: 1334953-71-7)

5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde (CAS: 1334953-71-7) is a novel quinazoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan-2-carbaldehyde moiety fused with a quinazolinone scaffold, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer drug development. Recent studies have explored its potential as a lead compound for targeting various pathological pathways, including inflammation, cancer, and infectious diseases.

The synthesis of 5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde involves a multi-step process, typically starting from 6-bromo-4-oxo-3,4-dihydroquinazoline, which undergoes palladium-catalyzed cross-coupling reactions with furan-2-carbaldehyde derivatives. The compound's structural features, such as the presence of a reactive aldehyde group and the planar quinazolinone ring, contribute to its ability to interact with biological targets, including protein kinases and DNA. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In vitro and in vivo studies have demonstrated that 5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde exhibits potent inhibitory activity against several kinases, including EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor). These kinases are critical targets in cancer therapy, as their dysregulation is associated with tumor proliferation and angiogenesis. Mechanistic studies suggest that the compound binds to the ATP-binding site of these kinases, thereby blocking their catalytic activity. Notably, its selectivity profile is being optimized to minimize off-target effects, which is a key challenge in kinase inhibitor development.

Beyond its kinase inhibitory properties, recent research has highlighted the compound's potential as an anti-inflammatory agent. Studies have shown that it can modulate the NF-κB signaling pathway, a central regulator of inflammatory responses. This dual functionality—targeting both kinases and inflammatory pathways—positions 5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde as a versatile scaffold for multifunctional drug design. However, further pharmacokinetic and toxicological evaluations are required to assess its suitability for clinical development.

In conclusion, 5-(4-Oxo-3,4-dihydroquinazolin-6-yl)furan-2-carbaldehyde (CAS: 1334953-71-7) represents a promising candidate for therapeutic intervention in oncology and inflammatory diseases. Its unique chemical structure and multifaceted biological activities underscore its potential as a lead compound. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in advanced disease models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable therapies.